![molecular formula C13H22BrNO2 B6223959 tert-butyl 1-(bromomethyl)-5-methyl-3-azabicyclo[3.1.1]heptane-3-carboxylate CAS No. 2763751-35-3](/img/no-structure.png)
tert-butyl 1-(bromomethyl)-5-methyl-3-azabicyclo[3.1.1]heptane-3-carboxylate
Overview
Description
Tert-butyl 1-(bromomethyl)-5-methyl-3-azabicyclo[3.1.1]heptane-3-carboxylate is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound is a bicyclic lactam that belongs to the family of azabicyclo compounds. It is a white crystalline powder that is soluble in organic solvents like dichloromethane and chloroform. The focus of 1.1]heptane-3-carboxylate.
Mechanism of Action
The mechanism of action of tert-butyl 1-(bromomethyl)-5-methyl-3-azabicyclo[3.1.1]heptane-3-carboxylate is not well understood. However, it is believed that this compound acts as a nucleophile in organic reactions and undergoes various reactions like substitution, addition, and elimination reactions. This compound has also been shown to exhibit antibacterial and antifungal activities.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well studied. However, it has been reported that this compound exhibits low toxicity and does not cause any significant adverse effects on the body.
Advantages and Limitations for Lab Experiments
The advantages of using tert-butyl 1-(bromomethyl)-5-methyl-3-azabicyclo[3.1.1]heptane-3-carboxylate in lab experiments are its ease of synthesis, low toxicity, and potential applications in the synthesis of biologically active compounds. The limitations of using this compound in lab experiments are its limited availability, high cost, and lack of understanding of its mechanism of action.
Future Directions
There are several future directions for the research of tert-butyl 1-(bromomethyl)-5-methyl-3-azabicyclo[3.1.1]heptane-3-carboxylate. One direction is to study its mechanism of action and its potential applications in the synthesis of new biologically active compounds. Another direction is to investigate its potential therapeutic applications in the treatment of various diseases like cancer, Alzheimer's disease, and Parkinson's disease. Additionally, further studies are needed to understand its biochemical and physiological effects and to explore its potential as a drug candidate.
Synthesis Methods
The synthesis of tert-butyl 1-(bromomethyl)-5-methyl-3-azabicyclo[3.1.1]heptane-3-carboxylate involves the reaction of tert-butyl 1-(hydroxymethyl)-5-methyl-3-azabicyclo[3.1.1]heptane-3-carboxylate with hydrogen bromide in the presence of a strong acid catalyst like hydrochloric acid. This reaction results in the formation of this compound as a white crystalline powder.
Scientific Research Applications
Tert-butyl 1-(bromomethyl)-5-methyl-3-azabicyclo[3.1.1]heptane-3-carboxylate has been the focus of scientific research due to its potential applications as a building block for the synthesis of biologically active compounds. This compound has been used as a precursor for the synthesis of various alkaloids and other biologically active compounds like tropane alkaloids, pyrrolizidine alkaloids, and indolizidine alkaloids. These alkaloids have shown potential therapeutic applications in the treatment of various diseases like cancer, Alzheimer's disease, and Parkinson's disease.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 1-(bromomethyl)-5-methyl-3-azabicyclo[3.1.1]heptane-3-carboxylate involves the reaction of tert-butyl 5-methyl-3-azabicyclo[3.1.1]heptane-3-carboxylate with bromomethane in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl 5-methyl-3-azabicyclo[3.1.1]heptane-3-carboxylate", "bromomethane", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Add tert-butyl 5-methyl-3-azabicyclo[3.1.1]heptane-3-carboxylate to a reaction flask", "Add bromomethane to the reaction flask", "Add a base (e.g. sodium hydroxide) to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and extract the product with a suitable solvent (e.g. dichloromethane)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain tert-butyl 1-(bromomethyl)-5-methyl-3-azabicyclo[3.1.1]heptane-3-carboxylate as a white solid" ] } | |
CAS RN |
2763751-35-3 |
Molecular Formula |
C13H22BrNO2 |
Molecular Weight |
304.22 g/mol |
IUPAC Name |
tert-butyl 1-(bromomethyl)-5-methyl-3-azabicyclo[3.1.1]heptane-3-carboxylate |
InChI |
InChI=1S/C13H22BrNO2/c1-11(2,3)17-10(16)15-8-12(4)5-13(6-12,7-14)9-15/h5-9H2,1-4H3 |
InChI Key |
SVYOGTAYKSFYJV-UHFFFAOYSA-N |
Canonical SMILES |
CC12CC(C1)(CN(C2)C(=O)OC(C)(C)C)CBr |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
